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Abstract

AZD5597 is a potent and selective inhibitor of Cyclin-Dependent Kinase 1 (CDK1) and Cyclin-
Dependent Kinase 2 (CDK2), key regulators of the cell cycle.[1] Dysregulation of CDK activity
is a hallmark of many cancers, making CDK inhibitors a promising class of therapeutic agents.
This document provides detailed application notes and protocols for the in vivo use of
AZD5597, focusing on a well-documented xenograft model of human colon adenocarcinoma.
The information presented is intended to guide researchers in designing and executing
preclinical studies to evaluate the efficacy of AZD5597.

Data Presentation
In Vivo Efficacy of AZD5597
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Parameter Details
Compound AZD5597
) Nude mice bearing SW620 human colon
Animal Model )
adenocarcinoma xenografts
Dosage 15 mg/kg
Administration Route Intraperitoneal (i.p.) injection

Intermittent (Monday, Wednesday, Friday) for 3

Dosing Schedule
weeks

Reported Efficacy 55% reduction in tumor volume

Note: Publicly available quantitative pharmacokinetic data for AZD5597 in rats and dogs is
limited, though reports suggest favorable pharmacokinetic profiles.

Signaling Pathway

AZD5597 exerts its anti-tumor effects by inhibiting CDK1 and CDK2. These kinases, in
complex with their cyclin partners, play crucial roles in cell cycle progression. CDK2 is primarily
involved in the G1/S phase transition, while CDK1 is essential for the G2/M transition. By
inhibiting these kinases, AZD5597 induces cell cycle arrest and prevents cancer cell

proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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